Cas no 64715-86-2 ((R)-2-Methoxy-1-phenylethanamine hydrochloride)

• Product Name: (R)-2-Methoxy-1-phenylethanamine hydrochloride
• CAS No: 64715-86-2
• MF: C₉H₁₄ClNO
• MW: 187.666561603546
• MDL: MFCD29065914
• CID: 4654857
• PubChem ID: 66589172
• Update Time: 2025-09-25

(R)-2-Methoxy-1-phenylethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-Methoxy-1-phenylethanamine hydrochloride
• (alphaR)-alpha-(Methoxymethyl)benzylamine Hydrochloride
• (1R)-2-Methoxy-1-phenylethanamine HCl
• (alphaR)-alpha-(Methoxymethyl)benzylamine HCl
• (R)-alpha-methoxymethylbenzylamine hydrochloride
• A914121
• Benzenemethanamine, a-(methoxymethyl)-, hydrochloride, (R)-
• (1R)-2-methoxy-1-phenylethan-1-amine hydrochloride
• (R)-2-Methoxy-1-phenylethanaminehydrochloride
• CS-0454542
• (1R)-2-methoxy-1-phenylethanamine hydrochloride
• AC6537
• SCHEMBL56787
• DLMKXYXAHHMDJR-FVGYRXGTSA-N
• 64715-86-2
• EN300-7848268
• (R)-2-methoxy-1-phenylethan-1-amine hydrochloride
• (1R)-2-methoxy-1-phenylethanamine;hydrochloride

• MDL： MFCD29065914
• Inchi： 1S/C9H13NO.ClH/c1-11-7-9(10)8-5-3-2-4-6-8;/h2-6,9H,7,10H2,1H3;1H/t9-;/m0./s1
• InChI Key： DLMKXYXAHHMDJR-FVGYRXGTSA-N
• SMILES： Cl.O(C)C[C@@H](C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 187.0763918g/mol
• Monoisotopic Mass: 187.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2